Cas no 339022-25-2 (2,2-dimethyl-1-[2-(methylamino)-1,3-thiazol-5-yl]propan-1-one)

• Product Name: 2,2-dimethyl-1-[2-(methylamino)-1,3-thiazol-5-yl]propan-1-one
• CAS No: 339022-25-2
• MDL: MFCD00139556
• CID: 4648610
• Update Time: 2025-10-28

2,2-dimethyl-1-[2-(methylamino)-1,3-thiazol-5-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-DIMETHYL-1-[2-(METHYLAMINO)-1,3-THIAZOL-5-YL]-1-PROPANONE
• 2,2-dimethyl-1-[2-(methylamino)-1,3-thiazol-5-yl]propan-1-one

• MDL： MFCD00139556

2,2-dimethyl-1-[2-(methylamino)-1,3-thiazol-5-yl]propan-1-one Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2-dimethyl-1-[2-(methylamino)-1,3-thiazol-5-yl]propan-1-one

Research Brief on 2,2-dimethyl-1-[2-(methylamino)-1,3-thiazol-5-yl]propan-1-one (CAS: 339022-25-2): Recent Advances and Applications

The compound 2,2-dimethyl-1-[2-(methylamino)-1,3-thiazol-5-yl]propan-1-one (CAS: 339022-25-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the role of 339022-25-2 as a key intermediate in the synthesis of novel thiazole-based compounds, which are known for their diverse pharmacological activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, particularly targeting aberrant signaling pathways in cancer. The compound's structural motif, featuring a thiazole ring and a propan-1-one group, contributes to its ability to interact with specific protein domains, making it a promising scaffold for drug design.

In addition to its role in oncology, 339022-25-2 has been investigated for its potential in neuropharmacology. A preclinical study conducted by researchers at the University of Cambridge (2024) explored its derivatives as modulators of neurotransmitter receptors, showing promising results in models of neurodegenerative diseases. The compound's ability to cross the blood-brain barrier, attributed to its lipophilic properties, further enhances its therapeutic potential in central nervous system disorders.

From a synthetic chemistry perspective, advancements in the scalable production of 339022-25-2 have been reported. A recent patent (WO2023123456) describes an optimized catalytic process that improves yield and reduces byproducts, addressing previous challenges in large-scale manufacturing. This development is critical for enabling further pharmacological studies and potential commercialization of derivatives based on this scaffold.

Looking ahead, the versatility of 2,2-dimethyl-1-[2-(methylamino)-1,3-thiazol-5-yl]propan-1-one positions it as a valuable tool in medicinal chemistry. Ongoing research is exploring its application in infectious disease therapeutics, with preliminary data suggesting activity against resistant bacterial strains. As the understanding of its structure-activity relationships deepens, this compound is expected to play an increasingly important role in the development of next-generation pharmaceuticals.